10.1039/C2CC32760K | Efficient catalytic cyclizations of three and two imine assemblies: direct access to tetrahydroimidazo[1,5-c]imidazol-7-ones and imidazoles†

Efficient catalytic cyclizations of three and two imine assemblies: direct access to tetrahydroimidazo[1,5-c]imidazol-7-ones and imidazoles†

Chemical Communications Pub Date: 2012-05-24 DOI: 10.1039/C2CC32760K

Abstract

A cascade cyclization involving union of three imines by an organocatalyst proline is established to afford new fused-tetrahydroimidazo[1,5-c]imidazol-7-ones with excellent regio- and stereoselectivity. Another dehydrogenative cyclization by union of two imines is developed using the Cu(OTf)₂–Ag₂O combo catalyst to furnish functionalized imidazoles.

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Journal Name：Chemical Communications

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